Cas no 2555-22-8 (7-methoxy-3-phenyl-2H-chromen-2-one)

• Product Name: 7-methoxy-3-phenyl-2H-chromen-2-one
• CAS No: 2555-22-8
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1426574
• PubChem ID: 688967
• Update Time: 2025-04-20

7-methoxy-3-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-3-phenyl-2H-chromen-2-one
• 7-Methoxy-3-phenyl-2H-1-benzopyran-2-one
• T66 BOVJ DR&amp
• IO1 [WLN]
• SR-01000017848
• AKOS002255250
• SCHEMBL4358139
• HMS2939P18
• SMR000641305
• F1862-0046
• SR-01000017848-1
• AB00859340-06
• 2H-1-Benzopyran-2-one, 7-methoxy-3-phenyl-
• DTXSID001311377
• NCGC00317841-01
• 3-(4-phenyl)-7-methoxycoumarin
• STL033566
• AE-848/33849032
• 2555-22-8
• 7-methoxy-3-phenylcoumarin
• 7-methoxy-3-phenylchromen-2-one
• WBYGYFJKFKFGLR-UHFFFAOYSA-N
• MLS001167016
• CHEMBL1381354

• Inchi： 1S/C16H12O3/c1-18-13-8-7-12-9-14(11-5-3-2-4-6-11)16(17)19-15(12)10-13/h2-10H,1H3
• InChI Key： WBYGYFJKFKFGLR-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=CC2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 440°C at 760 mmHg
• Flash Point: 188°C
• Refractive Index: 1.614
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones